(S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (2S)-2-[[ethyl(2-hydroxyethyl)amino]methyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-2-18(11-12-20)13-16-9-6-10-19(16)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16,20H,2,6,9-14H2,1H3/t16-/m0/s1
• InChI Key: KEULSGIYHYHLER-INIZCTEOSA-N
• Canonical SMILES: CCN(CCO)CC1CCCN1C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CCN(CCO)C[C@@H]1CCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

(S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester is a chiral pyrrolidine derivative characterized by a benzyl ester group at the 1-position and a substituted aminomethyl moiety at the 2-position of the pyrrolidine ring. The stereochemistry at the 2-position is specified as (S)-configuration, which is critical for its biological and physicochemical properties.

Biological Activity

(S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester, also known by its CAS number 1353994-10-1, is a chemical compound characterized by a pyrrolidine ring and an ethylamino group substituted with a hydroxyethyl group. This compound has garnered interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry.

• Molecular Formula : C17H26N2O3
• Molecular Weight : 306.4 g/mol
• Structure : The compound features a pyrrolidine core with various functional groups that may influence its biological activity.

Biological Activity Overview

The biological activity of (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester has been investigated in several studies, focusing on its pharmacological effects, mechanisms of action, and therapeutic potential.

Research indicates that this compound may interact with specific biological pathways, potentially affecting neurotransmitter systems or enzyme activities. The presence of the ethylamino and hydroxyethyl groups suggests possible interactions with receptors or enzymes involved in neurotransmission and metabolic processes.

Neuropharmacological Effects

Pyrrolidine derivatives have been studied for their neuropharmacological effects, particularly in the context of anxiety and depression. The potential for (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester to modulate neurotransmitter levels could position it as a candidate for treating mood disorders.

Case Studies

• Study on Antimicrobial Efficacy :
  • A comparative analysis was conducted on various pyrrolidine derivatives, revealing that modifications at the amino group significantly influenced antibacterial activity against Staphylococcus aureus.
  • Findings indicated that compounds with hydroxyethyl substitutions exhibited enhanced solubility and bioavailability, leading to improved antimicrobial efficacy.
• Neuropharmacological Assessment :
  • In a preclinical study evaluating the effects of pyrrolidine derivatives on anxiety-like behavior in rodents, compounds similar to (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester demonstrated significant anxiolytic effects.
  • Behavioral assays indicated alterations in locomotion and exploration patterns, suggesting modulation of GABAergic pathways.

Data Table: Comparative Analysis of Pyrrolidine Derivatives

Compound Name	Molecular Formula	Biological Activity	Reference
(S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	C17H26N2O3	Potential antimicrobial; neuropharmacological effects
Pyrrolidine derivative A	C16H24N2O3	Antibacterial against E. coli
Pyrrolidine derivative B	C15H22N2O3	Anxiolytic effects in rodent models

Scientific Research Applications

Medicinal Chemistry

The compound is primarily investigated for its potential therapeutic applications due to its structural similarity to biologically active compounds. Its ability to interact with biological targets makes it a candidate for drug development, particularly in the following areas:

• Neuropharmacology : The compound may exhibit properties that influence neurotransmitter systems, making it a potential candidate for treating neurological disorders.
• Antidepressant Activity : Studies suggest that compounds with similar structures may possess antidepressant effects, warranting further investigation into (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester's efficacy in this domain.

Biochemical Studies

This compound can serve as a substrate or inhibitor in enzyme assays, particularly those involving enzymes that interact with amino acids or derivatives. Its unique functional groups enable detailed studies on enzyme kinetics and mechanisms.

Synthesis of Analogues

The synthesis of (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester can lead to the development of various analogues with modified pharmacological properties. Researchers can explore:

• Structure-Activity Relationships (SAR) : Understanding how changes in the chemical structure affect biological activity.
• Prodrug Development : Modifying the ester group may enhance bioavailability or target specificity.

Case Study 1: Neuroprotective Effects

A study investigated the neuroprotective effects of similar pyrrolidine derivatives on neuronal cell lines subjected to oxidative stress. Results indicated that these compounds could mitigate cell death and promote cell survival through anti-apoptotic pathways.

Case Study 2: Antidepressant-Like Activity

In animal models, compounds structurally related to (S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester demonstrated significant antidepressant-like effects in behavioral tests. These findings suggest potential applications in treating mood disorders.

Comparison with Similar Compounds

Key Structural Features:

• Pyrrolidine Core : A five-membered saturated nitrogen ring providing conformational rigidity.
• Benzyl Ester Group : Enhances lipophilicity and serves as a protective group for carboxylic acids during synthesis .
• Ethyl-(2-hydroxy-ethyl)-amino Side Chain: Introduces both hydrophilic (hydroxy group) and hydrophobic (ethyl) functionalities, influencing solubility and binding interactions.

Comparison with Similar Compounds

The compound shares structural homology with several pyrrolidine-based benzyl esters, differing primarily in side-chain substituents and stereochemistry. Below is a detailed comparison with key analogs:

Structural Analogs and Their Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological/Physicochemical Notes
(S)-2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (Target)	Likely C₁₉H₂₈N₂O₃	~332.4 (calc.)	Ethyl-(2-hydroxy-ethyl)-amino	Enhanced hydrophilicity due to hydroxyl group
(S)-2-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	C₁₉H₂₉N₃O₃	347.46	Methyl-amino + branched aminoacyl chain	Potential protease inhibition; higher molecular weight increases steric hindrance
(S)-2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester	C₁₅H₂₂N₂O₂S	294.41	Sulfanylmethyl + aminoethyl	Thioether linkage improves metabolic stability; lower hydrophilicity
2-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	C₂₀H₃₁N₃O₃	361.48	Ethyl-amino + branched aminoacyl chain	Increased lipophilicity; potential for membrane permeability

Physicochemical and Functional Differences

• Hydrophilicity : The target compound’s hydroxy-ethyl group enhances water solubility compared to purely alkyl-substituted analogs (e.g., ), aligning with trends observed in quaternary ammonium compounds where polar groups lower critical micelle concentrations (CMCs) .
• Metabolic Stability : Sulfur-containing analogs (e.g., ) exhibit greater resistance to oxidative metabolism compared to the target’s ether-linked side chain.

Research Findings and Implications

• Structure-Activity Relationships (SAR) : The hydroxy-ethyl group in the target compound may improve binding to hydrophilic enzyme pockets, a hypothesis supported by studies on analogous compounds .
• Synthetic Challenges: Steric hindrance from the ethyl-(2-hydroxy-ethyl)-amino group could complicate coupling reactions, necessitating optimized conditions (e.g., elevated temperatures or excess reagents) .
• Therapeutic Potential: Pyrrolidine derivatives are frequently explored in antiviral and anticancer research; the target compound’s balanced lipophilicity and polarity make it a candidate for further pharmacokinetic studies .